Cas no 1762-46-5 (Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate)

• Product Name: Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate
• CAS No: 1762-46-5
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• MDL: MFCD11110569
• CID: 1090177
• PubChem ID: 12227215
• Update Time: 2025-08-05

Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate
• diethyl 2,2'-bipyridine-5,5'-dicarboxylate
• 5,5’-BIS(ETHOXYCARBONYL)-2,2’-BIPYRIDINE
• ethyl 6-(5-ethoxycarbonylpyridin-2-yl)pyridine-3-carboxylate
• [2,2']bipyridinyl-5,5'-dicarboxylic acid diethyl ester
• 5,5'-bis(ethylcarboxylate)-2,2'-bipyridine
• diethyl <2,2'-bipyridine>-5,5'-dicarboxylate
• [2,2'-Bipyridine]-5,5'-dicarboxylic Acid Diethyl Ester
• [2,2']-Bipyridinyl-5,5'-dicarboxylic acid diethyl ester
• 5,5'-Bis(ethoxycarbonyl)-2,2'-bipyridine
• 5,5'-diethyl [2,2'-bipyridine]-5,5'-dicarboxylate
• IUNBUYCOAQHBMC-UHFFFAOYSA-N
• AGN-PC-0NI5SB
• BPCA62
• Diethyl bipyridine-5,5'-dicarboxylate
• AK142502
• AX8282323
• Diethyl [2,2-bipyridine]-5,5-dicarboxylate
• diethyl-2,2'-bipyridine-5,5'-dicarboxylate
• 2,2'-Bipyridine-5,5'-dicarboxylic acid diethyl ester
• [2,2'-Bipyridine]-5,5'-dicarboxylic aci
• CS-0066769
• DS-7538
• J-400864
• D5295
• SCHEMBL811649
• DTXSID40481354
• SY100883
• AKOS022174906
• Diethyl [2,2 inverted exclamation mark -Bipyridine]-5,5 inverted exclamation mark -dicarboxylate
• MFCD11110569
• Diethyl[2,2'-bipyridine]-5,5'-dicarboxylate
• C16H16N2O4
• DB-091385
• A911629
• C73357
• BAA76246
• 1762-46-5
• 5,5'-Bis(ethoxycarbonly)-2,2'-Bipyridine
• Diethyl bipy55'DC
• [2,2'-Bipyridine]-5,5'-dicarboxylic acid, 5,5'-diethyl ester
• YSWG815

• MDL： MFCD11110569
• Inchi： 1S/C16H16N2O4/c1-3-21-15(19)11-5-7-13(17-9-11)14-8-6-12(10-18-14)16(20)22-4-2/h5-10H,3-4H2,1-2H3
• InChI Key： IUNBUYCOAQHBMC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C=C1)C1C=CC(C(=O)OCC)=CN=1)=O

Computed Properties

• Exact Mass: 300.11100
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 1.9

Experimental Properties

• Density: 1.201±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 148.0 to 152.0 deg-C
• Boiling Point: 428.932°C at 760 mmHg
• Flash Point: 213.21°C
• Refractive Index: 1.552
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 78.38000
• LogP: 2.49700
• λmax: 300(EtOH)(lit.)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate

Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate (CAS No. 1762-46-5): A Comprehensive Overview

Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate, with the chemical formula C₁₈H₁₆N₂O₄ and CAS number 1762-46-5, is a significant compound in the field of coordination chemistry and materials science. This bipyridine derivative has garnered considerable attention due to its unique structural properties and versatile applications in various scientific domains.

The compound features a central bipyridine core, which is a well-known ligand in coordination chemistry. The presence of two carboxylate groups at the 5 and 5' positions enhances its functionality, making it an excellent candidate for the synthesis of complex metal complexes. These complexes have been extensively studied for their applications in catalysis, luminescence, and as sensors for metal ions.

In recent years, research on Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate has expanded significantly, particularly in the development of advanced materials. One of the most notable areas of application is in the field of organic electronics. The compound's ability to form stable and conductive coordination complexes with transition metals has made it valuable in the design of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). These applications leverage the electron-donating properties of the bipyridine ligand and the electron-withdrawing effects of the carboxylate groups.

Moreover, the compound has been explored in the context of bioimaging and drug delivery systems. Its ability to form stable complexes with metal ions such as ruthenium and iridium has been utilized to develop contrast agents for magnetic resonance imaging (MRI) and other imaging modalities. Additionally, its structural versatility allows for modifications that can enhance its biocompatibility and targeted delivery capabilities.

The synthesis of Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of 2-acetylpyridine with ethyl acetoacetate to form 2-pyridinecarboxaldehyde. Subsequent reduction followed by condensation with ethyl glyoxylate yields the desired bipyridine core. The final step involves carboxylation at the 5 and 5' positions, which can be achieved through various chemical pathways such as oxidation or carboxylation reactions.

Recent advancements in synthetic methodologies have improved the efficiency and yield of Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate synthesis. For instance, catalytic methods using transition metals have been developed to streamline certain steps in the synthesis process. These innovations not only enhance production efficiency but also reduce costs associated with large-scale manufacturing.

The applications of this compound extend beyond materials science into pharmaceutical research. Its structural framework serves as a scaffold for designing novel therapeutic agents. The bipyridine moiety is particularly interesting because it can coordinate with various metal ions that are known to exhibit pharmacological activity. For example, complexes formed with ruthenium ions have shown promise in treating certain types of cancer due to their ability to generate reactive oxygen species that induce apoptosis in tumor cells.

In conclusion, Diethyl [2,2'-bipyridine]-5,5'-dicarboxylate (CAS No. 1762-46-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in coordination chemistry, materials science, bioimaging, and pharmaceutical research. As research continues to uncover new applications for this compound, its importance is likely to grow even further.